N,N-dimethyl-2-(5-nitro-1H-indol-3-yl)ethanamine

• CAS No.: 69937-13-9
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: N,N-dimethyl-2-(5-nitro-1H-indol-3-yl)ethanamine
• InChI: InChI=1S/C12H15N3O2/c1-14(2)6-5-9-8-13-12-4-3-10(15(16)17)7-11(9)12/h3-4,7-8,13H,5-6H2,1-2H3
• InChI Key: WNAXXOOIDCPHIB-UHFFFAOYSA-N
• SMILES: CN(C)CCC1=CNC2=C1C=C(C=C2)[N+](=O)[O-]

Description

N,N-dimethyl-2-(5-nitro-1H-indol-3-yl)ethanamine is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Warm mixture of 5-nitroindole (10 g, 62 mmol) and 200 mL glacial acetic acid to 70° C. and treat with Eschenmoser's salt (12 g, 65 mmol). Concentrate after 1 hour the reaction under vacuum to dryness. Mix the residue with 200 mL toluene, reconcentrate to dryness then partition between 200 mL concentrated ammonium hydroxide and 200 mL EtOAc. When all solids dissolved, Separate the layers and extract the aqueous layer 200 mL EtOAc. Dry the combined organic layer over MgSO4 and concentrate to give N,N-dimethyl-5-nitrotryptamine as a solid.